Cas no 1695708-12-3 (1-bromo-2-(2-cyclopropylethoxy)cyclooctane)

• Product Name: 1-bromo-2-(2-cyclopropylethoxy)cyclooctane
• CAS No: 1695708-12-3
• MF: C₁₃H₂₃BrO
• MW: 275.225123643875
• CID: 6575879
• PubChem ID: 106204785
• Update Time: 2025-05-24

1-bromo-2-(2-cyclopropylethoxy)cyclooctane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(2-cyclopropylethoxy)cyclooctane
• EN300-1133576
• 1695708-12-3

• Inchi： 1S/C13H23BrO/c14-12-5-3-1-2-4-6-13(12)15-10-9-11-7-8-11/h11-13H,1-10H2
• InChI Key： HUBXBJBSDMFZLW-UHFFFAOYSA-N
• SMILES： BrC1CCCCCCC1OCCC1CC1

Computed Properties

• Exact Mass: 274.09323g/mol
• Monoisotopic Mass: 274.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-bromo-2-(2-cyclopropylethoxy)cyclooctane

Introduction to 1-Bromo-2-(2-Cyclopropylethoxy)cyclooctane (CAS No. 1695708-12-3)

1-Bromo-2-(2-cyclopropylethoxy)cyclooctane, with the CAS number 1695708-12-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a cyclooctane ring substituted with a bromine atom and a 2-cyclopropylethoxy group, which endow it with distinct chemical reactivity and physical properties.

The synthesis of 1-bromo-2-(2-cyclopropylethoxy)cyclooctane typically involves multi-step reactions, starting from readily available starting materials. One common approach is the bromination of 2-(2-cyclopropylethoxy)cyclooctane, which can be achieved using N-bromosuccinimide (NBS) or other brominating agents under controlled conditions. The cyclopropyl moiety introduces steric hindrance and conformational flexibility, which can influence the reactivity and selectivity of subsequent transformations.

In the context of pharmaceutical research, 1-bromo-2-(2-cyclopropylethoxy)cyclooctane has shown promise as a building block for the synthesis of bioactive molecules. The bromine substituent can serve as a functional handle for further derivatization, allowing for the introduction of various functional groups that can modulate biological activity. For instance, recent studies have explored the use of this compound in the development of novel anti-inflammatory agents and antiviral drugs. The cyclooctane ring provides a rigid scaffold that can enhance the stability and bioavailability of the final products.

The physical properties of 1-bromo-2-(2-cyclopropylethoxy)cyclooctane are also noteworthy. It is a colorless liquid with a high boiling point and low volatility, making it suitable for use in high-temperature processes. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and toluene, which facilitates its handling and processing in laboratory and industrial settings. Additionally, its low toxicity and environmental impact make it an attractive choice for green chemistry applications.

In materials science, 1-bromo-2-(2-cyclopropylethoxy)cyclooctane has been investigated for its potential use in the synthesis of advanced polymers and coatings. The presence of the bromine atom allows for controlled polymerization reactions, enabling the creation of polymers with tailored properties such as enhanced mechanical strength, thermal stability, and chemical resistance. These polymers find applications in various industries, including electronics, automotive, and construction.

The latest research on 1-bromo-2-(2-cyclopropylethoxy)cyclooctane has also focused on its role in catalytic processes. Studies have shown that this compound can act as an efficient ligand in transition metal-catalyzed reactions, improving reaction yields and selectivities. For example, it has been used as a ligand in palladium-catalyzed cross-coupling reactions to synthesize complex organic molecules with high stereoselectivity. This versatility makes it a valuable tool in synthetic organic chemistry.

In conclusion, 1-bromo-2-(2-cyclopropylethoxy)cyclooctane (CAS No. 1695708-12-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and favorable physical properties make it an important building block for the development of new materials and bioactive molecules. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.